Cas no 1264193-14-7 (6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid)

6-Bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused oxazole-pyridine core with a carboxylic acid functional group and a bromine substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. Its rigid heterocyclic framework contributes to enhanced binding affinity in target interactions, making it useful in medicinal chemistry. The compound is typically handled under controlled conditions due to its potential reactivity.

6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid structure

1264193-14-7 structure

Product Name:6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid

CAS No:1264193-14-7

MF:C₇H₃BrN₂O₃

MW:243.014320611954

CID:5282281

Update Time:2026-03-09

6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromooxazolo[4,5-b]pyridine-2-carboxylic acid
- AT23169
- 6-Bromooxazolo[4,5-b]pyridine-2-carboxylicacid
- 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid
- Oxazolo[4,5-b]pyridine-2-carboxylic acid, 6-bromo-
- Inchi： 1S/C7H3BrN2O3/c8-3-1-4-5(9-2-3)10-6(13-4)7(11)12/h1-2H,(H,11,12)
- InChI Key： JGDWAIZAPIVVIR-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=C(C=1)OC(C(=O)O)=N2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
XLogP3: 1.6
Topological Polar Surface Area: 76.2

6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid Pricemore >>

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